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Compound of Interest

Compound Name:
N,N-dimethyl-3-phenylpropan-1-

amine

Cat. No.: B073586 Get Quote

An In-depth Technical Guide to N,N-dimethyl-3-phenylpropan-1-amine

This guide provides a comprehensive overview of the chemical and physical properties of N,N-
dimethyl-3-phenylpropan-1-amine, including its molecular formula and weight. It is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Physicochemical Properties
N,N-dimethyl-3-phenylpropan-1-amine is a tertiary amine with a phenylpropyl substituent. Its

key quantitative properties are summarized in the table below.
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Property Value

Molecular Formula C₁₁H₁₇N[1][2]

Molecular Weight 163.26 g/mol [2]

Monoisotopic Mass 163.1361 g/mol [1]

Topological Polar Surface Area 3.2 Å²[1]

Rotatable Bond Count 4[1]

Heavy Atom Count 12[1]

Complexity 104[1]

LogP (Octanol/Water) 2.73[2]

Experimental Protocols
A common and effective method for the synthesis of N,N-dimethyl-3-phenylpropan-1-amine
is through the reductive amination of 3-phenylpropanal with dimethylamine. This process

typically involves two main steps: the formation of an intermediate iminium ion, followed by its

reduction to the final amine.

Synthetic Procedure: Reductive Amination

Reaction Setup: To a stirred solution of 3-phenylpropanal (1.0 equivalent) in a suitable

solvent such as methanol or ethanol, add a solution of dimethylamine (2.0 equivalents,

typically as a solution in a compatible solvent). The reaction is often carried out at room

temperature.

Iminium Ion Formation: The mixture is stirred for a period to allow for the formation of the

intermediate iminium ion. The progress of this step can be monitored by techniques such as

Thin Layer Chromatography (TLC).

Reduction: A reducing agent, such as sodium borohydride (NaBH₄) or sodium

triacetoxyborohydride (NaBH(OAc)₃), is added portion-wise to the reaction mixture. The

temperature should be controlled during this exothermic step, often by using an ice bath.
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Work-up: Once the reaction is complete, the solvent is typically removed under reduced

pressure. The residue is then taken up in an organic solvent (e.g., ethyl acetate) and washed

with water and brine to remove any inorganic byproducts.

Purification: The organic layer is dried over an anhydrous salt like sodium sulfate, filtered,

and the solvent is evaporated. The crude product can then be purified by flash

chromatography on silica gel to yield the pure N,N-dimethyl-3-phenylpropan-1-amine.

Illustrative Diagrams
The following diagrams illustrate the key molecular properties and a plausible synthetic

workflow for N,N-dimethyl-3-phenylpropan-1-amine.
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Key Molecular Properties

Structural Descriptors

Molecular Formula
C₁₁H₁₇N

Molecular Weight
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LogP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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